An In-Depth Technical Guide to 13,14-Dihydro-15-keto Prostaglandin D2: Discovery, Synthesis, and Biological Function
An In-Depth Technical Guide to 13,14-Dihydro-15-keto Prostaglandin D2: Discovery, Synthesis, and Biological Function
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 13,14-dihydro-15-keto prostaglandin (B15479496) D2 (DK-PGD2), a critical metabolite of prostaglandin D2 (PGD2). It details its discovery, enzymatic synthesis, and purification, along with its significant role as a selective agonist for the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2), also known as DP2. This document summarizes key quantitative data, provides detailed experimental protocols for its study, and illustrates the signaling pathways it modulates. This guide is intended to be a valuable resource for researchers in immunology, pharmacology, and drug development investigating the roles of pro-inflammatory lipid mediators in allergic diseases and other inflammatory conditions.
Discovery and Significance
13,14-dihydro-15-keto prostaglandin D2 (DK-PGD2) was identified as a stable metabolite of Prostaglandin D2 (PGD2), a primary prostanoid released by activated mast cells during allergic responses[1][2][3]. PGD2 itself is rapidly metabolized in vivo, and its biological effects are often mediated or prolonged by its more stable metabolites[2]. The discovery that DK-PGD2 is a potent and selective agonist for the CRTH2 receptor established its importance as a key player in the inflammatory cascade, particularly in type 2 immunity[1][3][4]. Unlike its precursor PGD2, which also activates the DP1 receptor, DK-PGD2 exhibits high selectivity for CRTH2, making it a valuable tool for studying CRTH2-mediated signaling and a potential target for therapeutic intervention in allergic diseases such as asthma and allergic rhinitis[2].
Synthesis and Purification
Enzymatic Synthesis
The biosynthesis of DK-PGD2 from PGD2 is a two-step enzymatic process primarily carried out by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) and 15-oxoprostaglandin 13-reductase.
Figure 1: Enzymatic synthesis pathway of DK-PGD2 from PGD2.
Experimental Protocol: Enzymatic Synthesis and Purification
This protocol outlines the general steps for the enzymatic synthesis of DK-PGD2 from PGD2 followed by purification.
Materials:
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Prostaglandin D2 (PGD2)
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Purified 15-hydroxyprostaglandin dehydrogenase (15-PGDH)
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Purified 15-oxoprostaglandin 13-reductase
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Nicotinamide adenine (B156593) dinucleotide (NAD+)
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Nicotinamide adenine dinucleotide phosphate (B84403) (NADPH)
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Phosphate buffer (pH 7.4)
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Ethyl acetate (B1210297)
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Silica (B1680970) gel for column chromatography
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Reverse-phase high-performance liquid chromatography (RP-HPLC) system
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C18 HPLC column
Procedure:
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Enzymatic Reaction:
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Dissolve PGD2 in a minimal amount of ethanol (B145695) and add it to a phosphate buffer (pH 7.4) solution containing NAD+ and NADPH.
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Initiate the reaction by adding purified 15-PGDH and 15-oxoprostaglandin 13-reductase.
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Incubate the reaction mixture at 37°C for a specified time (e.g., 1-2 hours), monitoring the reaction progress by thin-layer chromatography (TLC) or a small-scale HPLC analysis.
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-
Extraction:
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Acidify the reaction mixture to pH 3-4 with a dilute acid (e.g., citric acid).
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Extract the lipids three times with an equal volume of ethyl acetate.
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Pool the organic layers and wash with brine.
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Dry the organic layer over anhydrous sodium sulfate (B86663) and evaporate the solvent under reduced pressure.
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-
Purification:
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Silica Gel Chromatography: The crude extract can be first purified by silica gel column chromatography using a solvent system such as a gradient of ethyl acetate in hexane (B92381) to separate the more polar DK-PGD2 from the less polar starting material and intermediates.
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Reverse-Phase HPLC: For final purification, subject the enriched fractions to RP-HPLC on a C18 column. A typical mobile phase would be a gradient of acetonitrile (B52724) in water with 0.1% trifluoroacetic acid. Monitor the elution profile at a suitable wavelength (e.g., 210 nm) and collect the fractions corresponding to the DK-PGD2 peak.
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Confirm the identity and purity of the final product by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.
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Biological Activity and Signaling Pathway
DK-PGD2 is a selective and potent agonist of the CRTH2 receptor, a G protein-coupled receptor (GPCR) highly expressed on type 2 immune cells, including T helper 2 (Th2) cells, eosinophils, and basophils.
CRTH2 Signaling Pathway
Activation of the CRTH2 receptor by DK-PGD2 initiates a signaling cascade through a Gαi/o protein. This leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. Concurrently, the βγ subunits of the G protein can activate phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to an increase in cytosolic calcium concentration. These signaling events culminate in various cellular responses, including chemotaxis, degranulation, and cytokine production.
Figure 2: CRTH2 signaling pathway initiated by DK-PGD2.
Quantitative Data
The following tables summarize key quantitative data for the interaction of DK-PGD2 with its receptor and its biological effects.
Table 1: Receptor Binding Affinities (Ki values)
| Ligand | Receptor | Ki (nM) | Cell System | Reference |
| 13,14-Dihydro-15-keto PGD2 | Human CRTH2 | 2.91 ± 0.29 | HEK293 membranes | [5] |
| PGD2 | Human CRTH2 | 2.4 ± 0.2 | HEK293 membranes | [5] |
| 15-deoxy-Δ12,14-PGJ2 | Human CRTH2 | 3.15 ± 0.32 | HEK293 membranes | [5] |
| 13,14-Dihydro-15-keto PGD2 | Mouse CRTH2 | < PGD2 | HEK293 cells | [6] |
Table 2: Functional Activity (EC50 values)
| Biological Response | Cell Type | EC50 (nM) | Reference |
| Eosinophil Shape Change | Human Eosinophils | 2.7 ± 2.3 | [5] |
| ILC2 Migration | Human ILC2s | 17.4 - 91.7 (for various PGD2 metabolites) | [7] |
| IL-5 Secretion by ILC2s | Human ILC2s | 108.1 - 526.9 (for various PGD2 metabolites) | [7] |
| IL-13 Secretion by ILC2s | Human ILC2s | 125.2 - 788.3 (for various PGD2 metabolites) | [7] |
Experimental Protocols
This section provides an overview of key experimental protocols used to characterize the synthesis and activity of DK-PGD2.
Radioligand Binding Assay
This protocol is used to determine the binding affinity (Ki) of DK-PGD2 to the CRTH2 receptor.
References
- 1. caymanchem.com [caymanchem.com]
- 2. Prostaglandin D2 metabolites activate asthmatic patient-derived type 2 innate lymphoid cells and eosinophils via the DP2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 3. thomassci.com [thomassci.com]
- 4. 13,14-dihydro-15-keto-PGF2alpha | C20H34O5 | CID 5283039 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. bio.libretexts.org [bio.libretexts.org]
- 6. LIPID MAPS [lipidmaps.org]
- 7. google.com [google.com]
